Cas no 326023-07-8 (3,4-Diamino-N-(2-chlorophenyl)benzene-1-sulfonamide)

• Product Name: 3,4-Diamino-N-(2-chlorophenyl)benzene-1-sulfonamide
• CAS No: 326023-07-8
• MF: C₁₂H₁₂ClN₃O₂S
• MW: 297.760580062866
• CID: 843311
• PubChem ID: 3766596
• Update Time: 2025-04-19

3,4-Diamino-N-(2-chlorophenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-DIAMINO-N-(2-CHLORO-PHENYL)-BENZENESULFONAMIDE
• 3,4-diamino-N-(2-chlorophenyl)benzenesulfonamide
• EN300-02089
• SR-01000027745
• J-511126
• 326023-07-8
• 3,4-diamino-N-(2-chlorophenyl)benzene-1-sulfonamide
• AKOS000115589
• AOGHWVVQPRDCSU-UHFFFAOYSA-N
• MFCD02700611
• SB82609
• Z56779182
• G42925
• SCHEMBL1069465
• CS-0451063
• SR-01000027745-1
• 3,4-Diamino-N-(2-chlorophenyl)benzene-1-sulfonamide

• MDL： MFCD02700611
• Inchi： 1S/C12H12ClN3O2S/c13-9-3-1-2-4-12(9)16-19(17,18)8-5-6-10(14)11(15)7-8/h1-7,16H,14-15H2
• InChI Key： AOGHWVVQPRDCSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NS(C1C=CC(=C(C=1)N)N)(=O)=O

Computed Properties

• Exact Mass: 297.0338755g/mol
• Monoisotopic Mass: 297.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 107Ų